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Compound of Interest |

1-(4-
Compound Name: (Trifluoromethyl)phenyl)propan-1-

amine

Cat. No.: B3431113

Core Compound Identity and Physicochemical
Properties

1-(4-(Trifluoromethyl)phenyl)propan-1-amine is a primary amine where the amine group is
attached to a benzylic carbon, which also bears an ethyl group. The phenyl ring is substituted
at the para-position with a trifluoromethyl (CFs) group. This CFs group is a critical
pharmacophore; it is a strong electron-withdrawing group and is highly lipophilic, which can
significantly enhance a molecule's metabolic stability and membrane permeability.[1]

Below is the molecular structure of the compound, rendered using the DOT language.
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Start: 4'-(Trifluoromethyl)propiophenone
(Ketone Precursor)

Y

Dissolve in Anhydrous Solvent
(e.g., Methanol, DCM)

Y

Add Amine Source
(e.g., Ammonium Acetate, NHs in MeOH)
at0°C

\
Stir for 15-30 min
(Imine Formation)

Y

Add Sodium Triacetoxyborohydride
(Portionwise)

Y

Warm to Room Temperature
& Stir for 3-12h

\
Quench Reaction
(sat. ag. NaHCOs3)

\

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Y

Dry (Na2S0a) & Concentrate
(in vacuo)

Final Product:
1-(4-(Trifluoromethyl)phenyl)propan-1-amine
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Fluoxetine (Prozac)
- Contains 4-(trifluoromethyl)phenoxy group

- Demonstrates value of the scaffold

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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